Cas no 1702069-59-7 (3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol)

• Product Name: 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol
• CAS No: 1702069-59-7
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6781409
• Update Time: 2025-05-24

3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol

• Inchi： 1S/C10H9BrF2O2/c11-6-1-2-7(12)8(9(6)13)10(14)3-4-15-5-10/h1-2,14H,3-5H2
• InChI Key： XIXFXYPFTCKAOX-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(F)C=CC(Br)=C2F)(O)C1

Experimental Properties

• Density: 1.702±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.6±42.0 °C(Predicted)
• pka: 12.65±0.20(Predicted)

Additional information on 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol

3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol: A Promising Compound in Medicinal Chemistry

3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol (CAS No. 1702069-59-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydrofurans, which are known for their diverse biological activities and structural flexibility. The presence of a bromo and difluoro substituent on the phenyl ring imparts specific chemical and biological properties that make it an intriguing candidate for further research and development.

The synthesis of 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol has been extensively studied in recent years. One of the most notable methods involves the reaction of 3-bromo-2,6-difluorobenzaldehyde with tetrahydrofuran under specific conditions, followed by reduction to form the desired product. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its chemical properties, 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various pH conditions and temperatures has also been well-documented, which is crucial for its application in pharmaceutical formulations. The compound's ability to form stable complexes with metal ions further expands its potential uses in catalysis and materials science.

The biological activity of 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol has been the subject of numerous studies. Recent research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory effects, 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

In addition to its therapeutic potential, 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol has also been explored for its use as a building block in organic synthesis. Its versatile functional groups allow for a wide range of chemical modifications, making it a useful intermediate for the synthesis of more complex molecules. This property is particularly valuable in drug discovery programs where rapid lead optimization is essential.

The safety profile of 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol has been evaluated through various toxicological studies. Preclinical data indicate that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 3-(3-Bromo-2,6-difluorophenyl)tetrahydro-3-furanol (CAS No. 1702069-59-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure, combined with its promising biological activities and favorable safety profile, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.